4-(1,3-Benzothiazol-2-yl)-2-chloroquinoline

• IUPAC Name: 2-(2-chloroquinolin-4-yl)-1,3-benzothiazole
• InChI: InChI=1S/C16H9ClN2S/c17-15-9-11(10-5-1-2-6-12(10)18-15)16-19-13-7-3-4-8-14(13)20-16/h1-9H
• InChI Key: RJCRXSRFDZPKAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H9ClN2S
• Molecular Weight: 296.8 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole compounds often involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides. A variety of methods have been developed, including green chemistry approaches that use environmentally friendly solvents and catalysts. For example, a simple, green, and efficient method enables the synthesis of benzothiazoles from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium.

Molecular Structure Analysis

The molecular structure of benzothiazole compounds, including “4-(1,3-Benzothiazol-2-yl)-2-chloroquinoline”, typically involves a benzene ring fused to a thiazole ring. The benzothiazole ring system was originally found in various marine and terrestrial natural compounds.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For example, iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles. In a visible light mediated synthesis of benzothiazoles from 2-aminothiophenol and aldehydes, an in situ-generated disulfide photosensitizes molecular oxygen to generate the key oxidants, singlet oxygen and superoxide anion, for the dehydrogenation step.

Future Directions

Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. The development of synthetic processes is undoubtedly one of the most significant problems facing researchers. Therefore, future research may focus on developing new synthetic methods for benzothiazole compounds, including “4-(1,3-Benzothiazol-2-yl)-2-chloroquinoline”, and exploring their potential applications in medicine and other fields.